Cas no 1807118-31-5 (Ethyl 2-bromomethyl-6-cyano-4-methylphenylacetate)

• Product Name: Ethyl 2-bromomethyl-6-cyano-4-methylphenylacetate
• CAS No: 1807118-31-5
• MF: C₁₃H₁₄BrNO₂
• MW: 296.159762859344
• CID: 4945528
• Update Time: 2025-06-12

Ethyl 2-bromomethyl-6-cyano-4-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromomethyl-6-cyano-4-methylphenylacetate

• Inchi： 1S/C13H14BrNO2/c1-3-17-13(16)6-12-10(7-14)4-9(2)5-11(12)8-15/h4-5H,3,6-7H2,1-2H3
• InChI Key： CCBFICSTHDVXCH-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C)C=C(C#N)C=1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 310
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-bromomethyl-6-cyano-4-methylphenylacetate

Ethyl 2-bromomethyl-6-cyano-4-methylphenylacetate (CAS No. 1807118-31-5): An Overview

Ethyl 2-bromomethyl-6-cyano-4-methylphenylacetate (CAS No. 1807118-31-5) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, including a bromomethyl group, a cyano group, and a methyl substituent on the phenyl ring. These functional groups contribute to its potential utility in various chemical reactions and biological applications.

The bromomethyl group in Ethyl 2-bromomethyl-6-cyano-4-methylphenylacetate makes it an excellent electrophilic reagent, facilitating its use in nucleophilic substitution reactions. This property is particularly valuable in the synthesis of complex organic molecules, where precise control over functional group transformations is crucial. Recent studies have highlighted the efficiency of this compound in generating diverse chemical structures, which can be further modified to create novel pharmaceutical candidates.

The presence of the cyano group adds another layer of reactivity to Ethyl 2-bromomethyl-6-cyano-4-methylphenylacetate. The cyano group can undergo various chemical transformations, such as reduction to an amine or hydrolysis to a carboxylic acid, making it a valuable intermediate in the synthesis of bioactive molecules. Research in this area has shown that compounds containing cyano groups can exhibit potent biological activities, including anti-inflammatory and anti-cancer properties.

The methyl substituent on the phenyl ring contributes to the overall stability and solubility of Ethyl 2-bromomethyl-6-cyano-4-methylphenylacetate. This substituent can influence the compound's pharmacokinetic properties, such as its absorption, distribution, metabolism, and excretion (ADME) profiles. In drug development, optimizing these properties is essential for ensuring the efficacy and safety of potential therapeutic agents.

In the context of medicinal chemistry, Ethyl 2-bromomethyl-6-cyano-4-methylphenylacetate has been explored as a building block for the synthesis of small molecules with therapeutic potential. Recent advancements in high-throughput screening (HTS) and structure-based drug design (SBDD) have facilitated the identification of lead compounds derived from this intermediate. For instance, studies have demonstrated that derivatives of this compound can effectively target specific enzymes or receptors involved in disease pathways.

One notable application of Ethyl 2-bromomethyl-6-cyano-4-methylphenylacetate is in the development of inhibitors for kinases, which are key enzymes implicated in various diseases, including cancer and neurodegenerative disorders. Kinase inhibitors derived from this compound have shown promising results in preclinical studies, exhibiting high selectivity and potency against their target proteins. These findings underscore the potential of Ethyl 2-bromomethyl-6-cyano-4-methylphenylacetate as a valuable tool in drug discovery and development.

Beyond its use in pharmaceutical research, Ethyl 2-bromomethyl-6-cyano-4-methylphenylacetate has also found applications in materials science and polymer chemistry. The unique combination of functional groups makes it suitable for the synthesis of functional polymers with tailored properties. For example, researchers have utilized this compound to create polymers with enhanced mechanical strength and thermal stability, which are desirable attributes for various industrial applications.

In conclusion, Ethyl 2-bromomethyl-6-cyano-4-methylphenylacetate (CAS No. 1807118-31-5) is a multifaceted organic compound with significant potential across multiple scientific disciplines. Its versatile reactivity and structural features make it an attractive candidate for chemical synthesis, medicinal chemistry, and materials science applications. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.